Cas no 62056-68-2 (D-Phenyl alanine)
D-Phenyl alanine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | XW0092-5g |
(S)-phenyl 2-aminopropanoate |
62056-68-2 | 95% | 5g |
$650 | 2023-09-07 | |
| Enamine | EN300-7541200-0.05g |
phenyl (2S)-2-aminopropanoate |
62056-68-2 | 0.05g |
$624.0 | 2023-06-01 | ||
| Enamine | EN300-7541200-0.1g |
phenyl (2S)-2-aminopropanoate |
62056-68-2 | 0.1g |
$653.0 | 2023-06-01 | ||
| Enamine | EN300-7541200-0.25g |
phenyl (2S)-2-aminopropanoate |
62056-68-2 | 0.25g |
$683.0 | 2023-06-01 | ||
| Enamine | EN300-7541200-0.5g |
phenyl (2S)-2-aminopropanoate |
62056-68-2 | 0.5g |
$713.0 | 2023-06-01 | ||
| Enamine | EN300-7541200-1.0g |
phenyl (2S)-2-aminopropanoate |
62056-68-2 | 1g |
$743.0 | 2023-06-01 | ||
| Enamine | EN300-7541200-2.5g |
phenyl (2S)-2-aminopropanoate |
62056-68-2 | 2.5g |
$1454.0 | 2023-06-01 | ||
| Enamine | EN300-7541200-5.0g |
phenyl (2S)-2-aminopropanoate |
62056-68-2 | 5g |
$2152.0 | 2023-06-01 | ||
| Enamine | EN300-7541200-10.0g |
phenyl (2S)-2-aminopropanoate |
62056-68-2 | 10g |
$3191.0 | 2023-06-01 |
D-Phenyl alanine Related Literature
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1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
Additional information on D-Phenyl alanine
D-Phenylalanine: A Comprehensive Overview
D-Phenylalanine (CAS No. 62056-68-2) is a naturally occurring amino acid that has garnered significant attention in the fields of nutrition, pharmacology, and biotechnology. This non-essential amino acid plays a crucial role in various biochemical processes, including protein synthesis and the production of neurotransmitters. Recent studies have highlighted its potential applications in therapeutic interventions, particularly in the management of chronic pain and neurological disorders.
D-Phenylalanine is structurally distinct from its L-isomer counterpart, L-Phenylalanine, due to the configuration of its chiral center. This structural difference imparts unique properties to D-Phenylalanine, making it a subject of interest in both academic research and industrial applications. The compound is commonly derived from natural sources such as seeds, nuts, and certain dairy products, but it can also be synthesized through chemical processes.
One of the most promising areas of research involving D-Phenylalanine is its role in pain management. Studies have shown that D-Phenylalanine can inhibit the enzyme phenylalanine hydroxylase, which is responsible for converting phenylalanine into tyrosine. By modulating this pathway, D-Phenylalanine may help alleviate chronic pain conditions such as arthritis and neuropathy. Recent clinical trials have demonstrated its efficacy in reducing pain scores without significant adverse effects, making it a potential alternative to traditional analgesics.
Another area of exploration is the use of D-Phenylalanine in neuroprotection and cognitive enhancement. Research indicates that D-Phenylalanine can influence the production of dopamine and serotonin, two key neurotransmitters involved in mood regulation and cognitive function. This has led to investigations into its potential as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's. Preliminary findings suggest that D-Phenylalanine may enhance neuronal resilience and improve cognitive outcomes in animal models.
The application of D-Phenylalanine extends beyond human health into the realm of food science and cosmetics. In the food industry, it is used as a flavor enhancer due to its ability to modulate taste perception. In cosmetics, D-Phenylalanine is incorporated into skincare products for its potential anti-aging properties, as it may stimulate collagen production and improve skin elasticity.
From a technological standpoint, advancements in bioprocessing have enabled the large-scale production of D-Phenylalanine with high purity levels. These innovations are driven by the increasing demand for sustainable and cost-effective methods to meet the growing market requirements across various industries.
In conclusion, D-Phenylalanine (CAS No. 62056-68-2) stands out as a versatile compound with diverse applications spanning healthcare, nutrition, and cosmetics. As research continues to uncover its full potential, D-Phenylalanine is poised to play an even more significant role in improving human health and well-being.
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